Cas no 2657761-16-3 (rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride)

• Product Name: rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride
• CAS No: 2657761-16-3
• MF: C₁₇H₂₄ClNO
• MW: 293.831563949585
• CID: 6359645
• PubChem ID: 165940499
• Update Time: 2025-10-28

rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride
• EN300-26981439
• 2657761-16-3

• Inchi： 1S/C17H23NO.ClH/c19-16-11-5-6-12-17(16,15-9-3-1-4-10-15)18-13-7-2-8-14-18;/h1,3-4,9-10H,2,5-8,11-14H2;1H/t17-;/m1./s1
• InChI Key： JDHJMSVHTHVZNI-UNTBIKODSA-N
• SMILES： Cl.O=C1CCCC[C@]1(C1C=CC=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 293.1546421g/mol
• Monoisotopic Mass: 293.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride

Rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2657761-16-3, known as rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a cyclohexanone backbone with a phenyl group and a piperidine moiety. The hydrochloride salt form further enhances its stability and solubility, making it an ideal candidate for various chemical and biological studies.

Rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride has garnered attention in recent years due to its potential as a drug candidate. The compound's stereochemistry, particularly the (2R) configuration, plays a crucial role in its pharmacokinetic properties and biological activity. Researchers have explored its ability to modulate key enzymes and receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Recent studies have demonstrated that this compound exhibits promising neuroprotective effects, potentially through its interaction with mitochondrial pathways and oxidative stress mechanisms.

The synthesis of rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride involves a multi-step process that incorporates advanced stereochemical control techniques. The use of chiral auxiliaries and asymmetric catalysis has enabled the efficient production of the (2R) enantiomer, ensuring high optical purity. This compound's synthesis is a testament to the advancements in modern organic chemistry, particularly in the realm of enantioselective synthesis.

In terms of applications, rel-(2R)-2-phenyl-2-(piperidin-1-yllcyclohexanone hydrochloride has been extensively studied for its role as a building block in drug discovery programs. Its cyclohexanone core provides a versatile platform for further functionalization, allowing researchers to explore diverse chemical space. Recent research has highlighted its potential as an intermediate in the synthesis of complex bioactive molecules, including kinase inhibitors and GPCR modulators.

From an analytical perspective, the characterization of rel-(2R)-2-phenvl-l-piperidin-cyclohexanone hydrochloride has been achieved through a variety of techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational properties. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for long-term storage and use in experimental settings.

Looking forward, rel-(2R)-phenvl-piperidin-cyclohexanone hydrochloride holds immense potential for further exploration in both academic and industrial research settings. Its unique combination of structural features and biological activity positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry.